Cas no 117570-76-0 (9H-Xanthene-4-aceticacid, 8-methyl-9-oxo-)

• Product Name: 9H-Xanthene-4-aceticacid, 8-methyl-9-oxo-
• CAS No: 117570-76-0
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD28016379
• CID: 181132
• PubChem ID: 386025
• Update Time: 2025-09-21

9H-Xanthene-4-aceticacid, 8-methyl-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-4-aceticacid, 8-methyl-9-oxo-
• 2-(8-methyl-9-oxoxanthen-4-yl)acetic acid
• 8-methylxanthen-9-one-4-acetic acid
• (8-methyl-9-oxo-9H-xanthen-4-yl)acetic acid
• 8-Methylxanthenone-4-acetic acid
• 8-Mexaa
• 9H-Xanthene-4-acetic acid, 8-methyl-9-oxo-
• AS-80918
• 2-(1-methyl-9-oxo-9H-xanthen-5-yl)acetic acid
• 117570-76-0
• NSC677592
• CHEMBL167181
• DTXSID60151825
• NCI60_027676
• SCHEMBL20762953
• 8-Me-XAA
• 8-Methylxanthanone acetic acid
• Y11291
• 2-(8-METHYL-9-OXO-9H-XANTHEN-4-YL)ACETICACID
• 2-(8-methyl-9-oxo-xanthen-4-yl)acetic acid
• MFCD28016379
• 2-(8-METHYL-9-OXO-9H-XANTHEN-4-YL)ACETIC ACID
• AKOS025243400

• MDL： MFCD28016379
• Inchi： 1S/C16H12O4/c1-9-4-2-7-12-14(9)15(19)11-6-3-5-10(8-13(17)18)16(11)20-12/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： LOMULPZJAGQWGF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C)C=2C(C2C=CC=C(CC(=O)O)C1=2)=O

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans